Cas no 1029520-85-1 (9-demethyl FR-901235)
9-demethyl FR-901235 structure
Product Name:9-demethyl FR-901235
CAS No:1029520-85-1
MF:C17H14O7
MW:330.288865566254
CID:2069239
PubChem ID:24854385
Update Time:2025-04-21
9-demethyl FR-901235 Chemical and Physical Properties
Names and Identifiers
-
- 9-demethyl FR-901235
- HY-N10240
- CHEMBL4643797
- PD143453
- Demethyl FR-901235, 9-
- CS-0372123
- (+)-2,4,6,9-tetrahydroxy-7-methyl-2-(2-oxopropyl)-1H-phenalene-1,3(2H)-dione
- 2,4,6,9-tetrahydroxy-7-methyl-2-(2-oxopropyl)phenalene-1,3-dione
- 1029520-85-1
- (+)-9-Demethyl FR-901235
- 9-Demethyl, 2-acetonyl-2,4,9-trihydroxy-6-methoxy-7-methyl-1H-phenalene-1,3(2H)-dione
- DA-60622
-
- Inchi: 1S/C17H14O7/c1-6-3-8(19)12-14-11(6)9(20)4-10(21)13(14)16(23)17(24,15(12)22)5-7(2)18/h3-4,19-21,24H,5H2,1-2H3
- InChI Key: TZARUQGWUTUJCN-UHFFFAOYSA-N
- SMILES: OC1(CC(C)=O)C(C2C(=CC(=C3C(C)=CC(=C(C1=O)C=23)O)O)O)=O
Computed Properties
- Exact Mass: 330.07395278g/mol
- Monoisotopic Mass: 330.07395278g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 588
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.326
- Topological Polar Surface Area: 132Ų
9-demethyl FR-901235 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BioAustralis | BIA-F2377-0.25mg |
Demethyl FR-901235, 9- |
1029520-85-1 | >95% by HPLC | 0.25mg |
$180.00 | 2025-08-06 | |
| BioAustralis | BIA-F2377-1mg |
Demethyl FR-901235, 9- |
1029520-85-1 | >95% by HPLC | 1mg |
$630.00 | 2025-08-06 | |
| Biosynth | ERB52085-1 mg |
9-Demethyl FR-901235 |
1029520-85-1 | 1mg |
$875.00 | 2023-01-05 | ||
| Biosynth | ERB52085-5 mg |
9-Demethyl FR-901235 |
1029520-85-1 | 5mg |
$2,843.75 | 2023-01-05 | ||
| Biosynth | ERB52085-10 mg |
9-Demethyl FR-901235 |
1029520-85-1 | 10mg |
$4,550.00 | 2023-01-05 | ||
| BioAustralis | BIA-F2377-0.25 mg |
Demethyl FR-901235, 9- |
1029520-85-1 | >95%byHPLC | 0.25mg |
$166.00 | 2023-09-14 | |
| BioAustralis | BIA-F2377-1 mg |
Demethyl FR-901235, 9- |
1029520-85-1 | >95%byHPLC | 1mg |
$581.00 | 2023-09-14 | |
| 1PlusChem | 1P01LIUS-1mg |
(+)-2,4,6,9-tetrahydroxy-7-methyl-2-(2-oxopropyl)-1H-phenalene-1,3(2H)-dione |
1029520-85-1 | ≥95% | 1mg |
$768.00 | 2023-12-26 | |
| A2B Chem LLC | BA83028-1mg |
(+)-2,4,6,9-tetrahydroxy-7-methyl-2-(2-oxopropyl)-1H-phenalene-1,3(2H)-dione |
1029520-85-1 | ≥95% | 1mg |
$586.00 | 2024-04-20 |
9-demethyl FR-901235 Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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